
Preparing Drobuline Hydrochloride Stock
Solutions in DMSO: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Drobuline Hydrochloride

Cat. No.: B1662737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

Drobuline Hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these

protocols is crucial for ensuring the accuracy, reproducibility, and reliability of experimental

results in research and drug development settings.

Physicochemical Properties and Storage
Recommendations
A thorough understanding of Drobuline Hydrochloride's properties is essential for its effective

use in experimental settings. The following table summarizes key physicochemical data and

storage guidelines.
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Property Value

Molecular Formula C₁₉H₂₆ClNO

Molecular Weight 319.87 g/mol [1][2]

CAS Number 68162-52-7[1]

Appearance White crystalline powder[1]

Solubility in DMSO 50 mg/mL (156.31 mM)[1][2]

Storage of Powder -20°C for up to 3 years[2]

Storage of DMSO Stock -80°C for up to 1 year[2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Drobuline
Hydrochloride Stock Solution in DMSO
This protocol details the steps for preparing a high-concentration stock solution of Drobuline
Hydrochloride.

Materials:

Drobuline Hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves
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Procedure:

Pre-handling: Before opening, centrifuge the vial of Drobuline Hydrochloride powder to

ensure all the powder is at the bottom.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Drobuline Hydrochloride powder. For example, to prepare 1

mL of a 100 mM stock solution, weigh out 31.99 mg of the compound.

Calculation: 0.1 mol/L * 319.87 g/mol * 0.001 L = 0.03199 g = 31.99 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed powder. For a 100 mM solution with 31.99 mg of powder, add 1 mL

of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

necessary, gentle warming (not exceeding 40°C) or sonication can be used to aid

dissolution.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber or opaque microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C.[2]

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the high-concentration stock solution to a working

concentration for use in cellular or biochemical assays.

Materials:

100 mM Drobuline Hydrochloride stock solution in DMSO

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
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Procedure:

Thawing: Thaw a single aliquot of the 100 mM Drobuline Hydrochloride stock solution at

room temperature.

Serial Dilution (if necessary): It is recommended to perform initial serial dilutions in DMSO

before the final dilution into an aqueous medium to prevent precipitation.[3]

Final Dilution: Add the desired volume of the DMSO stock solution (or a serially diluted

intermediate) to the aqueous buffer or cell culture medium to achieve the final working

concentration. Ensure the final concentration of DMSO in the experimental medium is low

(typically ≤0.1% to ≤0.5%) to avoid solvent-induced toxicity.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the aqueous medium without the compound.

Immediate Use: Use the prepared working solution immediately, as the stability of Drobuline
Hydrochloride in aqueous solutions may be limited.

Safety Precautions
Always handle Drobuline Hydrochloride and DMSO in a well-ventilated area, preferably

within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

DMSO can facilitate the absorption of other chemicals through the skin.[4] Exercise caution

and avoid direct contact.

Consult the Safety Data Sheets (SDS) for both Drobuline Hydrochloride and DMSO before

handling.
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Experimental Workflow: Preparing Drobuline Hydrochloride Solutions
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Caption: Workflow for preparing Drobuline Hydrochloride solutions.
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Mechanism of Action of Drobuline Hydrochloride
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Caption: Drobuline Hydrochloride's effect on cardiac action potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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